![molecular formula C5H6N6O B6189308 5-amino-3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-ol CAS No. 425427-94-7](/img/no-structure.png)
5-amino-3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-ol
Overview
Description
5-amino-3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-ol is a useful research compound. Its molecular formula is C5H6N6O and its molecular weight is 166.1. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-amino-3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-ol involves the reaction of 3-methyl-4-nitro-1H-pyrazole with hydrazine hydrate to form 3-methyl-4-amino-1H-pyrazole. This intermediate is then reacted with ethyl acetoacetate to form 5-amino-3-methyl-1H-pyrazole-4-carboxylic acid ethyl ester. The final step involves the cyclization of the ethyl ester with formic acid to form the desired product.", "Starting Materials": [ "3-methyl-4-nitro-1H-pyrazole", "hydrazine hydrate", "ethyl acetoacetate", "formic acid" ], "Reaction": [ "Step 1: React 3-methyl-4-nitro-1H-pyrazole with hydrazine hydrate in ethanol to form 3-methyl-4-amino-1H-pyrazole.", "Step 2: React 3-methyl-4-amino-1H-pyrazole with ethyl acetoacetate in ethanol to form 5-amino-3-methyl-1H-pyrazole-4-carboxylic acid ethyl ester.", "Step 3: Cyclize the ethyl ester with formic acid in ethanol to form 5-amino-3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-ol." ] } | |
CAS No. |
425427-94-7 |
Molecular Formula |
C5H6N6O |
Molecular Weight |
166.1 |
Purity |
95 |
Origin of Product |
United States |
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